Cas no 227960-12-5 (5-Methylindole-3-carboxylic acid methyl ester)

5-Methylindole-3-carboxylic acid methyl ester Properties

Names and Identifiers

• Methyl 5-methylindole-3-carboxylate
• 5-Methylindole-3-carboxylic acid methyl ester
• methyl 5-methyl-1H-indole-3-carboxylate
• 3-methoxycarbonyl-5-methyl-1H-indole
• 5-methyl-1H-indole-3-methyl carboxylate
• methyl 5-methyl-3-indolecarboxylate
• 5-Methylindole-3-carboxylicacidmethylester
• 5-Methyl-1H-indole-3-carboxylic acid methyl ester
• PubChem9482
• 1H-Indole-3-carboxylic acid, 5-methyl-, methyl ester
• ZECAAQDHFZNFPB-UHFFFAOYSA-N
• SY058800
• BC67
• SB35611
• 227960-12-5
• A4853
• SCHEMBL4240354
• BDBM50577594
• CHEMBL4863910
• Methyl5-methylindole-3-carboxylate
• AC-6493
• CS-0148297
• DTXSID80374953
• FT-0630303
• 5-methylindole-3-carboxylic acid methyl ester, AldrichCPR
• AS-62149
• methyl 5-methyl-1H-indole-3-carboxylate;Methyl 5-methylindole-3-carboxylate
• AMY2817
• MFCD02179412
• AKOS006345220
• DB-031755
• +Expand

• MDL： MFCD02179412
• InChIKey： ZECAAQDHFZNFPB-UHFFFAOYSA-N
• Inchi： 1S/C11H11NO2/c1-7-3-4-10-8(5-7)9(6-12-10)11(13)14-2/h3-6,12H,1-2H3
• SMILES： O(C([H])([H])[H])C(C1=C([H])N([H])C2C([H])=C([H])C(C([H])([H])[H])=C([H])C=21)=O

Computed Properties

• Exact Mass: 189.07900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 189.079
• Heavy Atom Count: 14
• Complexity: 229
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 42.1

Experimental Properties

• LogP: 2.26290
• PSA: 42.09000
• Refractive Index: 1.624
• Boiling Point: 345.1℃/760mmHg
• Flash Point: 181.8±27.9 °C
• Color/Form: Light-red to Brown Solid
• Density: 1.3±0.1 g/cm3

5-Methylindole-3-carboxylic acid methyl ester Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H302;H317
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C
• Signal Word：Warning

5-Methylindole-3-carboxylic acid methyl ester Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%